Cas no 2366-96-3 (1-(3-fluorophenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(3-fluorophenyl)-2-(methylamino)ethan-1-ol
• CAS No: 2366-96-3
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 1414790
• PubChem ID: 17745
• Update Time: 2025-08-04

1-(3-fluorophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-fluoro-a-[(methylamino)methyl]-
• Benzenemethanol, 3-fluoro-α-[(methylamino)methyl]-
• 1-(3-fluorophenyl)-2-(methylamino)ethan-1-ol

• Inchi： 1S/C9H12FNO/c1-11-6-9(12)7-3-2-4-8(10)5-7/h2-5,9,11-12H,6H2,1H3
• InChI Key： UAFKHMNFUKZFRS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1)(O)CNC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3-fluorophenyl)-2-(methylamino)ethan-1-ol

Recent Advances in the Study of 1-(3-fluorophenyl)-2-(methylamino)ethan-1-ol (CAS: 2366-96-3)

1-(3-fluorophenyl)-2-(methylamino)ethan-1-ol (CAS: 2366-96-3) is a fluorinated phenethylamine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and neuroscience. This compound, structurally related to amphetamines, has been the subject of various studies exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The presence of the fluorine atom at the meta position of the phenyl ring and the methylamino group on the side chain imparts unique chemical and biological characteristics to this molecule, making it a valuable target for research.

Recent studies have focused on the synthesis and characterization of 1-(3-fluorophenyl)-2-(methylamino)ethan-1-ol, with particular emphasis on optimizing its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the accurate identification and quantification of the compound. Researchers have also explored its potential as a precursor for the development of novel psychoactive substances (NPS) and its interactions with neurotransmitter systems, particularly the dopaminergic and serotonergic pathways.

Pharmacological investigations have revealed that 1-(3-fluorophenyl)-2-(methylamino)ethan-1-ol exhibits moderate affinity for dopamine and serotonin receptors, suggesting its potential role in modulating mood and cognitive functions. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, further highlighting its relevance in central nervous system (CNS) research. However, the exact mechanisms of action and potential side effects remain under investigation, necessitating further preclinical and clinical studies.

One of the key challenges in the study of this compound is its potential for misuse, given its structural similarity to known stimulants. Regulatory agencies have closely monitored its distribution and use, emphasizing the need for stringent controls and ethical considerations in research. Despite these challenges, the compound's unique properties continue to attract interest for its potential therapeutic applications, particularly in the treatment of neurological disorders such as depression and attention deficit hyperactivity disorder (ADHD).

In conclusion, 1-(3-fluorophenyl)-2-(methylamino)ethan-1-ol (CAS: 2366-96-3) represents a promising yet complex molecule in the field of medicinal chemistry. Ongoing research aims to elucidate its pharmacological profile, optimize its synthesis, and explore its therapeutic potential while addressing the associated risks. As the scientific community continues to uncover its properties, this compound may pave the way for innovative treatments in neuroscience and psychiatry.